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Compound of Interest

Compound Name: (S)-3-Methyl-pentanoic acid

Cat. No.: B158081

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (S)-3-Methyl-pentanoic acid, a
chiral carboxylic acid with applications in chemical synthesis and potential relevance in drug
development. This document details its chemical identifiers, physical and chemical properties,
synthesis methodologies, and known biological activities.

Core Identifiers and Chemical Properties

(S)-3-Methyl-pentanoic acid, a branched-chain fatty acid, is characterized by the following
identifiers and properties.
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Identifier Type Value

CAS Number 1730-92-3[1]

IUPAC Name (3S)-3-methylpentanoic acid[2]
Molecular Formula C6H1202[1]

Molecular Weight 116.16 g/mol
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(S)-(+)-3-Methylpentanoic acid, L-3-

Synonyms i )
methylpentanoic acid[3]

A summary of its key physicochemical properties is provided below.

Property Value
Appearance Colorless liquid[3]
Boiling Point 193-196 °C at 743 mmHg (for the racemate)[4]

Solubilit Soluble in organic solvents such as ethanol,
olubili
Y chloroform, and ether.[3]

Synthesis Methodologies

The synthesis of 3-methylpentanoic acid is well-established, with methods available for both
the racemic mixture and the individual enantiomers.

Racemic Synthesis of 3-Methylpentanoic Acid

A common method for the synthesis of racemic 3-methylpentanoic acid involves the
saponification and subsequent decarboxylation of ethyl sec-butylmalonate.[4]

Experimental Protocol:
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e Saponification: A solution of potassium hydroxide in water is prepared in a round-bottomed
flask equipped with a reflux condenser, mechanical stirrer, and a separatory funnel. Ethyl
sec-butylmalonate is added slowly to the hot potassium hydroxide solution. The mixture is
then boiled gently for two hours to ensure complete saponification.[4]

» Alcohol Removal: Following saponification, excess alcohol is removed by distillation.[4]

 Acidification and Decarboxylation: The reaction mixture is cooled and then acidified with a
solution of concentrated sulfuric acid in water. This is followed by refluxing for approximately
three hours to induce decarboxylation, resulting in the formation of 3-methylpentanoic acid.

[4]

 Purification: The crude acid is isolated and purified by distillation.[4]

Asymmetric Synthesis of (S)-3-Methyl-pentanoic Acid

The enantioselective synthesis of (S)-3-methyl-pentanoic acid can be achieved through the
use of chiral auxiliaries. Chiral auxiliaries are stereogenic groups that are temporarily
incorporated into a molecule to control the stereochemical outcome of a reaction.[5] Evans
oxazolidinones are a well-known class of chiral auxiliaries used for asymmetric alkylation
reactions to produce chiral carboxylic acids.[6]

Conceptual Experimental Workflow for Asymmetric Synthesis:
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Caption: Asymmetric synthesis of (S)-3-methyl-pentanoic acid using a chiral auxiliary.

Analytical Methods

The characterization and quantification of (S)-3-methyl-pentanoic acid are typically performed
using chromatographic and spectroscopic techniques.

e Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a common method for the
analysis of volatile compounds like 3-methyl-pentanoic acid. The compound is often
derivatized to a more volatile ester before analysis.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Both *H and 3C NMR spectroscopy are
used to confirm the structure of the molecule.

Biological Activity and Applications in Drug
Development

(S)-3-Methyl-pentanoic acid is a human metabolite and is classified as a methyl-branched
fatty acid.[7][8] It is involved in fatty acid metabolism.[8]

Antibacterial Activity

Recent studies have highlighted the antibacterial properties of 3-methyl-pentanoic acid,
particularly in combination with other volatile organic compounds. It has shown efficacy against
bacteria such as Bacillus cabrialesii and Bacillus amyloliquefaciens.

The proposed mechanism of antibacterial action involves the disruption of the bacterial cell
membrane. This disruption leads to increased membrane permeability, leakage of intracellular
components, and ultimately, cell death. This mechanism is common for many lipophilic
compounds that can integrate into the lipid bilayer of bacterial membranes.
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Caption: Proposed mechanism of antibacterial action of (S)-3-methyl-pentanoic acid.

Chiral Building Block in Drug Synthesis

Chiral building blocks are essential for the synthesis of enantiomerically pure pharmaceuticals.
[9] (S)-3-Methyl-pentanoic acid, with its defined stereocenter, serves as a valuable synthon
for the introduction of chirality into more complex molecules. Its structural motif can be found in
various natural products and pharmacologically active compounds. The development of

efficient methods for the synthesis of such chiral building blocks is a key area of research in
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medicinal chemistry.[10] For instance, derivatives of pentanoic acid have been synthesized and
evaluated for their antibacterial activity against multidrug-resistant strains.[11]

Safety Information

(S)-3-Methyl-pentanoic acid should be handled with appropriate safety precautions in a
laboratory setting. It is important to avoid contact with skin and eyes. In case of contact, rinse
immediately with plenty of water.[3] Personal protective equipment, such as gloves and safety
glasses, should be worn when handling this compound.[3]

Conclusion

(S)-3-Methyl-pentanoic acid is a significant chiral molecule with established synthesis and
analytical methodologies. Its role as a human metabolite and its emerging antibacterial
properties make it a compound of interest for researchers in both chemistry and the life
sciences. As a chiral building block, it holds potential for the development of novel therapeutics,
and further exploration of its pharmacological profile is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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